2-Picenecarboxylic acid

• Molecular Formula: C28H36O5
• Molecular Weight: 452.6 g/mol
• InChI: InChI=1S/C28H36O5/c1-24-6-7-25(2,23(32)33)15-22(24)28(5)11-9-26(3)17-13-20(31)19(30)12-16(17)18(29)14-21(26)27(28,4)10-8-24/h12-14,22,30-31H,6-11,15H2,1-5H3,(H,32,33)
• InChIKey: MEUCDRGPRSOAHE-UHFFFAOYSA-N

2-Picenecarboxylic Acid – Compound Overview

2-Picenecarboxylic acid (CAS 118172-80-8, molecular formula C28H36O5, molecular weight 452.6 g/mol) is chemically defined as 10,11-dihydroxy-2,4a,6a,6a,14a-pentamethyl-8-oxo-1,3,4,5,6,13,14,14b-octahydropicene-2-carboxylic acid . The compound exists in two distinct structural contexts that materially affect procurement decisions: (1) as a polycyclic aromatic hydrocarbon (PAH)-derived carboxylic acid based on the picene pentacyclic core, and (2) as a friedelane-type triterpenoid natural product isolated from Tripterygium wilfordii, Tripterygium hypoglaucum, and Picrasma excelsa . Predicted physicochemical parameters include boiling point 644.8±55.0 °C, density 1.27±0.1 g/cm³, and pKa 4.78±0.70 . Commercial sources offer purities ranging from ≥90% (LC/MS-ELSD) to ≥98% (HPLC), with solubility in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone; storage at −20°C is required [1].

Compound type

Natural product reference standard

Friedelane triterpenoid with C-2 carboxylic acid

Assay context

Topoisomerase II inhibition screening

Cell-free enzymatic assay context

Coordination chemistry

Ligand for copper complex studies

Supports metallodrug discovery workflows

Phytochemical analysis

LC-MS / NMR dereplication standard

Tripterygium and Picrasma metabolomics

• [1] ChemFaces. 2-Picenecarboxylic acid (CFN92082), Purity ≥98%. View Source

Differentiation of 2-Picenecarboxylic Acid from Analogs

Substituting 2-picenecarboxylic acid with unsubstituted picene or alternative PAH carboxylic acids introduces unverified variability in both biological safety profile and materials performance. The parent compound picene exhibits 2.8- to 4.4-fold lower production of dihydrodiol epoxide metabolites relative to the carcinogenic PAH benzo[a]pyrene, a quantitative difference that directly correlates with its observed lack of carcinogenicity in animal studies [1]. This metabolic divergence demonstrates that even structurally proximate PAH congeners cannot be assumed to possess equivalent toxicological or enzymatic processing characteristics. Furthermore, the carboxylic acid functional group at the 2-position fundamentally alters solubility, hydrogen-bonding capacity, and metal-chelating behavior relative to unsubstituted picene, affecting both analytical detection and potential derivatization strategies. For applications requiring traceable natural product sourcing, the friedelane-type triterpenoid identity of this specific CAS registry number distinguishes it from synthetic PAH-derived analogs .

2‑Picenecarboxylic acid

Risk with celastrol / pristimerin

Quinone methide scaffold may shift target profile away from topoisomerase II; Hsp90/proteasome inhibition not expected.

Copper‑complex studies

Ester analogs lack metal‑binding handle

Pristimerin (methyl ester) cannot coordinate copper ions similarly; complexation-enhanced activity may not transfer.

Membrane partitioning models

Bryonolic acid lipophilicity mismatch

Predicted LogP differs by ~2.3 units; cell‑penetration context may vary; confirm with experimental permeability.

• [1] Platt KL, Petrovic P, Seidel A, Beermann D, Oesch F. Microsomal metabolism of picene. Chem Biol Interact. 1988; doi: 10.1016/0009-2797(88)90069-5. PMID: 3396119. View Source

2-Picenecarboxylic Acid Differential Evidence

Topoisomerase II Inhibition

The picene core of 2-picenecarboxylic acid exhibits markedly reduced metabolic activation to carcinogenic intermediates compared to the reference carcinogen benzo[a]pyrene. In rat hepatic microsomal incubations at 2.7 µM substrate concentration, the parent compound picene produced 2.8- to 4.4-fold lower amounts of polar and water-soluble metabolites relative to benzo[a]pyrene and dibenz[a,h]anthracene [1]. This quantitative reduction in metabolite formation is mechanistically linked to the inability of microsomal enzymes to transform the M-region dihydrodiol of picene into electrophilically reactive bay-region dihydrodiol epoxides in amounts sufficient to initiate carcinogenesis—a metabolic bottleneck not shared by the carcinogenic comparators [1]. Notably, the M-region dihydrodiol precursor forms at comparable percentages across all three PAHs (11-16% of total metabolic conversion), yet picene fails to proceed to the ultimate carcinogenic epoxide species [1]. For researchers procuring PAH-derived compounds for toxicological or environmental fate studies, this quantified metabolic divergence provides a rational basis for selecting 2-picenecarboxylic acid over benzo[a]pyrene-based carboxylic acids when a reduced-carcinogenicity PAH framework is required.

Topoisomerase II Inhibition

Cross‑study comparable

IC₅₀ 7.41 μM (cell‑free assay); celastrol IC₅₀ 7.41 μM; pristimerin no inhibition at 10–20 μM

Reported topoisomerase II target engagement comparable to celastrol; pristimerin pathway divergent.

Assay context: cell‑free enzymatic; pristimerin tested on topo I in HL‑60 cells.

Evidence Dimension	Polar/water-soluble metabolite production (proxy for dihydrodiol epoxide formation)
Target Compound Data	Picene: baseline (reference value)
Comparator Or Baseline	Benzo[a]pyrene and dibenz[a,h]anthracene: 2.8- to 4.4-fold higher polar/water-soluble metabolite amounts
Quantified Difference	2.8-fold to 4.4-fold reduction for picene
Conditions	Rat hepatic microsomal fraction (Sprague-Dawley, Aroclor 1254-pretreated); substrate concentration 2.7 µM; 68 µg microsomal protein/mL

Why This Matters

Quantified reduction in pro-carcinogenic epoxide metabolite formation distinguishes picene-based compounds from the widely studied carcinogenic PAH benzo[a]pyrene, directly informing procurement decisions for toxicology studies where minimized background carcinogenicity is a design requirement.

• [1] Platt KL, Petrovic P, Seidel A, Beermann D, Oesch F. Microsomal metabolism of picene. Chem Biol Interact. 1988; doi: 10.1016/0009-2797(88)90069-5. PMID: 3396119. View Source

Molecular Skeleton and Functional Group Differences

Thin-film field-effect transistors (FETs) fabricated with the picene core achieve p-channel field-effect mobilities of 1.1 cm² V⁻¹ s⁻¹ on SiO₂ gate dielectric under ambient atmospheric conditions, with on/off ratios exceeding 10⁵ [1][2]. Independent studies confirm mobilities up to 1.3 cm² V⁻¹ s⁻¹ in air with comparable on/off ratios above 10⁵ [3]. This ambient-air performance contrasts with the isomeric oligoacene pentacene, which undergoes rapid oxidative degradation in air and requires encapsulation or vacuum operation to maintain mobility. Density functional theory (DFT) studies of picene and pentacene crystals reveal that picene generates a stronger charge-π-flux than pentacene, a theoretical distinction that aligns with the experimentally observed differences in electronic properties between armchair-type (picene) and zigzag-type (pentacene) molecular families [4]. Furthermore, picene FETs exhibit a remarkable O₂-assisted mobility enhancement: under O₂ atmosphere, mobility reaches 5 cm² V⁻¹ s⁻¹, which is more than two orders of magnitude higher than mobility measured under vacuum conditions [5]. This reversible O₂ sensitivity enables potential dual-use applications as both transistor and gas sensor—a functional capability not shared by pentacene-based devices.

Molecular Skeleton & Functional Groups

Class‑level inference

C₂₈H₃₆O₅, pentacyclic friedelane, C‑2 COOH vs. quinone methide (celastrol) or methyl ester (pristimerin).

Scaffold class dictates divergent biological target space; SAR interpretation requires explicit structural attribution.

Class differentiation based on IUPAC and phytochemical databases.

Evidence Dimension	Field-effect hole mobility in thin-film transistors
Target Compound Data	Picene core: 1.1-1.3 cm² V⁻¹ s⁻¹ in ambient air; 5 cm² V⁻¹ s⁻¹ under O₂ atmosphere
Comparator Or Baseline	Pentacene (isomer): air-sensitive, degrades rapidly under ambient conditions; picene vacuum mobility >2 orders of magnitude lower than O₂-exposed mobility
Quantified Difference	Picene maintains >1 cm² V⁻¹ s⁻¹ mobility in air without degradation; O₂ exposure enhances mobility by >100× relative to vacuum
Conditions	SiO₂ gate dielectric, p-channel enhancement-type FET, atmospheric conditions, temperature range 300-360K

Why This Matters

The picene core confers air-stable p-type semiconducting performance with O₂-sensing functionality, offering a procurement rationale distinct from air-sensitive acene isomers that require controlled-atmosphere handling and encapsulation.

• [1] Okamoto H, et al. Air-assisted high-performance field-effect transistor with thin films of picene. J Am Chem Soc. 2008;130(32):10470-1. doi: 10.1021/ja803291a. PMID: 18627146. View Source
• [2] SciencePlus/ABES. Air-assisted high-performance field-effect transistor with thin films of picene. J Am Chem Soc. 2008. View Source
• [3] Voz C, et al. Comparison between the density-of-states of picene transistors measured in air and under vacuum. 2012. View Source
• [4] Density Functional Theory Studies of Hole Mobility in Picene and Pentacene Crystals. 2015. View Source
• [5] In situ structural characterization of picene thin films by X-ray scattering: Vacuum versus O₂ atmosphere. Chem Phys Lett. 2012;544:34-38. View Source

Copper Complex Cytotoxicity

2-Picenecarboxylic acid (CAS 118172-80-8) is commercially available as a friedelane-type triterpenoid isolated from defined plant sources including Tripterygium wilfordii, Tripterygium hypoglaucum, and Picrasma excelsa [1]. Two purity tiers are available to support distinct research applications: Sigma-Aldrich offers ≥90% purity (LC/MS-ELSD validated) suitable for compound screening libraries and metabolomics workflows , while ChemFaces provides ≥98% purity (HPLC) for applications requiring higher analytical fidelity . This contrasts with synthetic PAH-derived 2-picenecarboxylic acid analogs, which lack defined natural sourcing documentation and may contain regioisomeric or oxidation-state impurities requiring additional purification. For metabolomics and natural product chemistry applications where traceable botanical origin and batch-to-batch consistency are critical experimental variables, this defined natural product identity and tiered purity offering provide a procurement advantage over unspecified synthetic sources.

Copper Complex Cytotoxicity

Supporting evidence

Cu‑complex IC₅₀: 2.75 μM (HepG2), 1.90 μM (HCT‑116). Free bryonolic acid ACAT IC₅₀ 12.6 μM; maytenfolic acid 72 μM (different targets).

Supports cytotoxicity endpoint review; metal complexation enhances cell‑model response.

HepG2 and HCT‑116 cell lines; data not directly comparable across different targets.

Evidence Dimension	Commercial purity grades and sourcing documentation
Target Compound Data	≥90% (LC/MS-ELSD) or ≥98% (HPLC), natural product from Tripterygium spp. and Picrasma excelsa
Comparator Or Baseline	Synthetic PAH-derived 2-picenecarboxylic acid analogs (unspecified purity, no botanical sourcing)
Quantified Difference	Defined purity tiers with analytical validation method specified; documented natural product provenance
Conditions	Commercial availability as catalog items SMB01040 (Sigma-Aldrich) and CFN92082 (ChemFaces)

Why This Matters

Defined purity grades with validated analytical methods and traceable natural product sourcing enable reproducible phytochemical and metabolomics research, whereas synthetic analogs lack comparable provenance documentation.

• [1] ChemFaces. 2-Picenecarboxylic acid (CFN92082), from Tripterygium wilfordii Hook. f. View Source

Lipophilicity and Membrane Permeability Profile

2-Picenecarboxylic acid exhibits defined solubility in chlorinated and polar aprotic solvents: soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone; slightly soluble in water [1]. This solubility profile differs from unsubstituted picene, which lacks the carboxylic acid hydrogen-bonding moiety and consequently shows reduced solubility in polar solvents. The compound requires storage at −20°C , and prepared stock solutions in sealed vials at −20°C are stable for up to two weeks, with single-day use recommended where possible [2]. These handling parameters contrast with more robust PAH standards that tolerate room-temperature storage and extended solution stability. For analytical laboratories procuring this compound as a reference standard, these defined solubility and storage constraints must be factored into workflow planning—a procurement consideration not applicable to more chemically stable PAH analogs.

Lipophilicity & Membrane Permeability

Class‑level inference

XLogP 6.20, TPSA 94.80 Ų; celastrol XLogP 5.9; 1‑pyrenecarboxylic acid LogP 3.94 (computational).

Predicted lipophilicity may support membrane partitioning context; experimental permeability data unavailable.

In silico prediction only; not experimental logD or Caco‑2/PAMPA.

Evidence Dimension	Solvent compatibility and storage stability
Target Compound Data	Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, acetone; slightly soluble in water; storage at −20°C; stock solutions stable ≤2 weeks at −20°C
Comparator Or Baseline	Unsubstituted picene and other PAH standards (room-temperature stable, broader solubility range)
Quantified Difference	Requires −20°C storage; stock solution stability limited to 2 weeks at −20°C
Conditions	Powder form; storage as stated on product vial

Why This Matters

The defined solvent compatibility and −20°C storage requirement inform procurement planning for analytical laboratories, where workflow must accommodate cold-chain handling and limited solution stability relative to more robust PAH standards.

• [1] ChemFaces. 2-Picenecarboxylic acid solvent compatibility. View Source
• [2] ChemFaces. 2-Picenecarboxylic acid storage and stock solution stability recommendations. View Source

Carboxylic Acid Functionality: pKa 4.78 Enables Derivatization Not Accessible with Unsubstituted Picene

The carboxylic acid group at the 2-position of 2-picenecarboxylic acid confers a predicted pKa of 4.78±0.70 , enabling pH-dependent ionization and a suite of derivatization reactions—esterification, amidation, and metal chelation—that are inaccessible with unsubstituted picene. This functional group facilitates π-π stacking, hydrogen bonding, and van der Waals interactions, making the compound a versatile intermediate for constructing complex molecular architectures including liquid crystals and organic electronic components . In contrast, unsubstituted picene offers only aromatic π-system reactivity and lacks the carboxylate handle for conjugation to biomolecules, fluorophores, or solid supports. For procurement decisions involving synthetic building blocks, the presence of this reactive carboxylic acid moiety represents a qualitative functional distinction that enables downstream applications—including the formation of stable metal complexes with zinc, copper, and iron —that are not achievable with the parent picene hydrocarbon.

Evidence Dimension	Functional group reactivity (carboxylic acid vs. unsubstituted aromatic hydrocarbon)
Target Compound Data	pKa 4.78±0.70; capable of esterification, amidation, metal chelation
Comparator Or Baseline	Unsubstituted picene: no carboxylic acid functionality, limited to aromatic electrophilic substitution and π-stacking interactions
Quantified Difference	Qualitative difference: presence vs. absence of ionizable carboxyl group with pKa ~4.8
Conditions	Predicted pKa value; reactivity inferred from carboxylic acid class behavior

Why This Matters

The carboxylic acid functional group enables derivatization strategies (esterification, amidation, metal chelation) not possible with unsubstituted picene, making 2-picenecarboxylic acid a functionally distinct procurement choice for synthetic applications requiring a conjugatable handle.

2-Picenecarboxylic Acid Research Applications

Topoisomerase II Inhibitor Screening

For environmental toxicology and PAH metabolism studies where a pentacyclic aromatic framework is required but the high carcinogenicity of benzo[a]pyrene confounds experimental interpretation, 2-picenecarboxylic acid—sharing the picene core—offers a mechanistically justified alternative. The picene core produces 2.8- to 4.4-fold lower dihydrodiol epoxide metabolites than benzo[a]pyrene in microsomal assays, and animal studies confirm a lack of carcinogenicity attributable to this metabolic bottleneck [1]. Procurement of 2-picenecarboxylic acid enables structure-activity relationship studies that isolate the contribution of the carboxylic acid substituent while minimizing background carcinogenic potential.

Metallodrug Development via Copper Complexation

The picene core demonstrates p-channel field-effect mobilities of 1.1-1.3 cm² V⁻¹ s⁻¹ under ambient air with on/off ratios >10⁵, and exhibits O₂-assisted mobility enhancement to 5 cm² V⁻¹ s⁻¹—a >100× increase relative to vacuum operation [2][3][4]. 2-Picenecarboxylic acid serves as a functionalized building block for synthesizing picene-based organic semiconductors with tailored solubility or interface-modifying properties via the carboxylic acid handle. This application scenario is distinct from pentacene-based OFET development, where air sensitivity necessitates controlled-atmosphere fabrication and encapsulation.

Metabolomics and Natural Product Dereplication

As a friedelane-type triterpenoid isolated from Tripterygium wilfordii, Tripterygium hypoglaucum, and Picrasma excelsa, 2-picenecarboxylic acid (CAS 118172-80-8) is available with defined purity grades (≥90% LC/MS-ELSD or ≥98% HPLC) suitable for compound screening libraries, metabolomics profiling, and phytochemical research [5]. The documented natural product provenance and tiered purity options enable reproducible analytical workflows, distinguishing this catalog item from unspecified synthetic PAH-derived alternatives that lack botanical sourcing traceability.

Synthetic Derivatization via Carboxylic Acid Functional Group

The predicted pKa of 4.78±0.70 enables pH-controlled ionization, while the carboxylic acid moiety supports esterification, amidation, and metal-chelation reactions (including stable complexes with Zn²⁺, Cu²⁺, and Fe³⁺) . 2-Picenecarboxylic acid functions as a pentacyclic aromatic scaffold with a conjugatable handle, facilitating the synthesis of advanced materials such as liquid crystals, organic electronic components, and metal-organic frameworks. This reactivity profile is qualitatively distinct from unsubstituted picene, which lacks the carboxylate functional group.

Application

Selection Property

Validation Focus

Topoisomerase II screening

Topoisomerase II inhibition profile

Assay‑based target engagement validation

Metal coordination ligand studies

Carboxylic acid metal‑binding handle

Cytotoxicity endpoint review in cell models

Phytochemical dereplication

High‑purity friedelane identity

LC‑MS / NMR reference standard verification

• [1] Platt KL, et al. Microsomal metabolism of picene. Chem Biol Interact. 1988. doi: 10.1016/0009-2797(88)90069-5. PMID: 3396119. View Source
• [2] Okamoto H, et al. Air-assisted high-performance field-effect transistor with thin films of picene. J Am Chem Soc. 2008;130(32):10470-1. PMID: 18627146. View Source
• [3] Voz C, et al. Comparison between the density-of-states of picene transistors measured in air and under vacuum. 2012. View Source
• [4] In situ structural characterization of picene thin films by X-ray scattering: Vacuum versus O₂ atmosphere. Chem Phys Lett. 2012;544:34-38. View Source
• [5] ChemFaces. 2-Picenecarboxylic acid (CFN92082), ≥98% HPLC. View Source